3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide

• IUPAC Name: 3,4,5-triethoxy-N-(2H-tetrazol-5-yl)benzamide
• InChI: InChI=1S/C14H19N5O4/c1-4-21-10-7-9(13(20)15-14-16-18-19-17-14)8-11(22-5-2)12(10)23-6-3/h7-8H,4-6H2,1-3H3,(H2,15,16,17,18,19,20)
• InChI Key: WYGJHFZHFMDAJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=NNN=N2
• Molecular Formula: C14H19N5O4
• Molecular Weight: 321.33 g/mol

Description

3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide, also known as TETB, is a novel compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. TETB is a tetrazole-based compound that belongs to the class of benzamides. It has been synthesized using various methods and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide is not fully understood. However, it has been suggested that 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide may exert its anticancer activity by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication. 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide may also induce apoptosis by activating the caspase pathway. In addition, 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide may inhibit the production of inflammatory cytokines by inhibiting the activity of NF-κB, a transcription factor that plays a crucial role in the inflammatory response.
Biochemical and Physiological Effects:
3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide has been shown to have various biochemical and physiological effects. 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication. 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide may also induce apoptosis by activating the caspase pathway. In addition, 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide may inhibit the production of inflammatory cytokines by inhibiting the activity of NF-κB, a transcription factor that plays a crucial role in the inflammatory response.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide in lab experiments include its potent anticancer, anti-inflammatory, and antimicrobial activities. 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide is also relatively easy to synthesize using various methods. However, the limitations of using 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide. One future direction is to investigate the potential of 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide as a therapeutic agent for various diseases, including cancer, inflammation, and microbial infections. Another future direction is to explore the structure-activity relationship of 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide to identify more potent analogs. Furthermore, the development of more efficient synthesis methods for 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide may also be a future direction.

Scientific Research Applications

3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide has shown promising results in various scientific research applications, including anticancer, anti-inflammatory, and antimicrobial activities. 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit tumor growth. In addition, 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide has been shown to possess anti-inflammatory activity by inhibiting the production of inflammatory cytokines. 3,4,5-triethoxy-N-1H-tetrazol-5-ylbenzamide has also shown antimicrobial activity against various bacterial strains.